Cas no 1221722-50-4 (3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride)

• Product Name: 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride
• CAS No: 1221722-50-4
• MF: C₁₅H₁₇ClN₂O
• MW: 276.761282682419
• CID: 5050228
• Update Time: 2025-08-04

3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenoxymethyl)benzene-1-carboximidamide hydrochloride
• 3-[(2-methylphenoxy)methyl]benzenecarboximidamide;hydrochloride
• 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride

• Inchi： 1S/C15H16N2O.ClH/c1-11-5-2-3-8-14(11)18-10-12-6-4-7-13(9-12)15(16)17;/h2-9H,10H2,1H3,(H3,16,17);1H
• InChI Key： DILBPWVXPVYGBQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C)CC1C=CC=C(C(=N)N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 59.1

Additional information on 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride

Introduction to 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride (CAS No. 1221722-50-4)

3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride, identified by its CAS number 1221722-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzene derivatives modified with an imidamide functional group, which is known for its potential biological activity. The presence of a hydrochloride salt form enhances its solubility, making it more amenable for various biochemical applications.

The structural framework of 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride consists of a benzene ring substituted with a 2-methylphenoxymethyl group at the para position and an imidamide moiety at the ortho position. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery and medicinal chemistry investigations. The hydrochloride salt form further stabilizes the compound, ensuring its integrity during storage and handling.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzene derivatives with imidamide functionalities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride structure, with its optimized solubility and bioavailability, represents a promising candidate for further development.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The imidamide group is particularly known for its role as a hinge-binding motif in protein-protein interactions, which is crucial for many enzymatic and signaling pathways. By modulating these interactions, 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride may potentially disrupt pathological processes associated with diseases such as cancer and inflammation.

Recent studies have highlighted the importance of optimizing drug-like properties, such as solubility and metabolic stability, to enhance therapeutic efficacy. The hydrochloride salt form of this compound not only improves solubility but also increases its bioavailability, which are critical factors for successful drug development. Furthermore, the presence of the 2-methylphenoxymethyl group contributes to the compound's lipophilicity, allowing it to penetrate biological membranes more effectively.

The synthesis of 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for structural modifications to explore new pharmacological profiles.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. The imidamide moiety interacts with key residues in these enzymes, leading to reduced activity and potentially alleviating symptoms associated with chronic inflammation. Additionally, the compound's ability to modulate protein-protein interactions suggests its potential utility in targeting pathways involved in cancer progression.

The development of novel therapeutic agents often requires rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential for assessing pharmacokinetic parameters, toxicity profiles, and potential side effects before moving into human trials. The favorable physicochemical properties of 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride, such as solubility and stability, make it an attractive candidate for further preclinical investigation.

Advances in computational chemistry have also played a significant role in understanding the interactions between this compound and biological targets. Molecular docking simulations can predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights help researchers optimize the structure of 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride to improve its binding affinity and selectivity.

The pharmaceutical industry continually seeks innovative compounds that address unmet medical needs. 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride represents a promising lead structure that warrants further exploration in drug discovery programs. Its unique combination of structural features and favorable pharmacokinetic properties positions it as a valuable asset in the quest for novel therapeutics.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The continued investigation of 3-(2-Methylphenoxymethyl)benzene-1-carboximidamide hydrochloride will likely uncover new insights into its mechanisms of action and expand its therapeutic potential.